Cas no 851094-82-1 (N-5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl-4-(morpholine-4-sulfonyl)benzamide)

• Product Name: N-5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl-4-(morpholine-4-sulfonyl)benzamide
• CAS No: 851094-82-1
• MF: C₁₇H₁₈N₄O₇S
• MW: 422.412422657013
• CID: 6293255
• PubChem ID: 5095667
• Update Time: 2025-07-09

N-5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl-4-(morpholine-4-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl-4-(morpholine-4-sulfonyl)benzamide
• SR-01000007537-1
• F0608-0158
• HMS2624F17
• AKOS024586532
• SMR000324512
• N-[5-(2,3-dihydro-1,4-dioxin-5-yl)-1,3,4-oxadiazol-2-yl]-4-morpholin-4-ylsulfonylbenzamide
• AB00613584-04
• MLS000680364
• SR-01000007537
• CHEMBL1313093
• N-(5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl)-4-(morpholinosulfonyl)benzamide
• 851094-82-1
• N-[5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl]-4-(morpholine-4-sulfonyl)benzamide

• Inchi： 1S/C17H18N4O7S/c22-15(18-17-20-19-16(28-17)14-11-26-9-10-27-14)12-1-3-13(4-2-12)29(23,24)21-5-7-25-8-6-21/h1-4,11H,5-10H2,(H,18,20,22)
• InChI Key： YWRNPRXYQPUOMP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=NN=C(C3=COCCO3)O2)=O)=CC=1)(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 422.08962010g/mol
• Monoisotopic Mass: 422.08962010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 142Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl-4-(morpholine-4-sulfonyl)benzamide

Comprehensive Overview of N-5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl-4-(morpholine-4-sulfonyl)benzamide (CAS No. 851094-82-1)

The compound N-5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl-4-(morpholine-4-sulfonyl)benzamide (CAS No. 851094-82-1) is a highly specialized organic molecule with a unique structural framework. Its chemical architecture combines a 1,3,4-oxadiazole core, a 5,6-dihydro-1,4-dioxin moiety, and a morpholine-4-sulfonyl group, making it a subject of interest in pharmaceutical and materials science research. This compound exemplifies the growing trend of heterocyclic chemistry in drug discovery, particularly in targeting enzymes and receptors with high specificity.

Recent advancements in computational chemistry and AI-driven molecular design have highlighted the potential of 851094-82-1 as a scaffold for developing novel therapeutics. Researchers are increasingly exploring its structure-activity relationships (SAR) to optimize bioavailability and binding affinity. The inclusion of the morpholine sulfonamide group is particularly noteworthy, as this functional group is frequently employed to enhance solubility and metabolic stability—a critical consideration in modern medicinal chemistry.

From an industrial perspective, N-5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl-4-(morpholine-4-sulfonyl)benzamide has garnered attention for its potential applications in high-performance materials. Its rigid heterocyclic backbone and polar sulfonamide group make it a candidate for designing polymeric coatings or electronic materials with tailored properties. This aligns with the broader industry shift toward sustainable chemistry and green synthesis, where multifunctional compounds like this are prized for their efficiency and minimal environmental impact.

Analytical characterization of CAS No. 851094-82-1 typically involves techniques such as nuclear magnetic resonance (NMR), high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm the compound’s purity and structural integrity, which are essential for reproducibility in research. The rise of automated synthesis platforms has further streamlined the production of such complex molecules, addressing the demand for high-throughput screening in drug development pipelines.

Frequently asked questions about this compound include its synthetic routes, stability under physiological conditions, and commercial availability. While peer-reviewed literature on 851094-82-1 remains limited, its structural analogs have demonstrated promising bioactivity in preclinical studies, particularly in kinase inhibition and anti-inflammatory applications. This has spurred interest in its potential as a lead compound for treating chronic diseases, a hot topic in precision medicine.

In summary, N-5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl-4-(morpholine-4-sulfonyl)benzamide represents a compelling case study in the convergence of organic synthesis, drug design, and materials science. Its multifaceted applications and alignment with cutting-edge research trends ensure its relevance in both academic and industrial settings. Future studies may explore its mechanistic pathways and scalable production, further solidifying its role in advancing scientific innovation.